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Compound of Interest

Compound Name: Robtin

Cat. No.: B12321449

An important note on nomenclature: The term "Robtin" can be ambiguous. Scientific literature
predominantly refers to Robinetin (C1sH1007), a well-researched flavonol with a wide range of
biological activities.[1][2][3] PubChem also lists a compound named "Robtin" with the
molecular formula C1sH1206, for which there is comparatively less available data. This guide
will focus on the extensively studied Robinetin.

Core Compound Structure and Identification

Robinetin is a naturally occurring polyhydroxylated flavonol.[2][3] Its structure consists of a
flavonoid skeleton with hydroxyl groups at the 3, 5, 7, 3', and 4' positions.[2] It is also known by
other names such as Norkanugin, 5-Hydroxyfisetin, and 3,7,3',4',5'-Pentahydroxyflavone.[4]

Table 1: Compound Identification
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Identifier Value

3,7-dihydroxy-2-(3,4,5-

IUPAC Name _
trihydroxyphenyl)chromen-4-one[5]

Molecular Formula C15H1007[6]

CAS Number 490-31-3[5][7]

C1=CC2=C(C=C10)OC(=C(C2=0)0)C3=CC(=
C(C(=C3)0)0)0

Canonical SMILES

InChl Key SOEDEYVDCDYMMH-UHFFFAOYSA-N[4]

Physicochemical Properties

Robinetin is a yellow to dark yellow solid.[8] Its multiple hydroxyl groups influence its solubility
and reactivity.[7]

Table 2: Physicochemical Data for Robinetin

Property Value Source
Molar Mass 302.24 g/mol [8]
Melting Point 326-328°C [1]8]

. DMSO: 10 mg/ml, DMF:
Solubility _ [4]
slightly soluble

pKa (predicted) 6.82 £ 0.40 [8]

Amax 367 nm [4]

Biological and Pharmacological Properties

Robinetin exhibits a broad spectrum of biological activities, making it a compound of significant
interest in drug development.[2][3] These activities are largely attributed to its antioxidant and
enzyme-inhibiting properties.
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Antioxidant Activity

The antioxidant capacity of Robinetin is a key feature, contributing to its potential health
benefits by mitigating oxidative stress.[7] The multiple hydroxyl groups in its structure enable it
to donate electrons to neutralize free radicals.[2] The primary mechanisms of its radical
scavenging activity are believed to be hydrogen atom transfer (HAT), single-electron transfer
followed by proton transfer (SET-PT), and sequential proton loss electron transfer (SPLET).[2]

Anti-inflammatory Activity

Flavonoids, including Robinetin, are known to possess anti-inflammatory properties.[9] They
can modulate various signaling pathways involved in inflammation, such as the nuclear factor-
kappa B (NF-kB) and mitogen-activated protein kinase (MAPK) pathways.[10][11] By inhibiting
these pathways, Robinetin can reduce the production of pro-inflammatory cytokines and
mediators.[12]
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Robinetin's Anti-Inflammatory Mechanism of Action.

Anticancer Activity

Robinetin has demonstrated moderate antiproliferative activity in various cancer cell lines.[2][3]
Its anticancer effects are attributed to its ability to induce apoptosis, inhibit cell proliferation, and
modulate signaling pathways involved in cancer progression.[13]

Enzyme Inhibition
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Robinetin has been shown to inhibit several enzymes. Notably, it acts as a competitive inhibitor
of multidrug resistance-associated proteins 1 and 2 (MRP1 and MRP2), with Ki values of 5.0
UM and 8.5 uM, respectively.[2][14] It also inhibits NADH oxidase with an ICso value of 19
nmol/mg protein and acetylcholinesterase with an ICso of 456.48 + 2.57 uM.[4][14]

Table 3: Summary of Robinetin's Biological Activities

Activity Key Findings

Inhibits HIV-1 integrase with ICso values of 5.9 +
Antiviral 1.9 uM for 3'-processing and 1.6 + 0.7 uM for

strand transfer.[14]

Shows activity against Proteus vulgaris and
Antibacterial Staphylococcus aureus with a MIC of 100
pg/mL for both.[14]

Antiparasitic Exhibits activity against various parasites.

Anti-mutagenic Demonstrates anti-mutagenic properties.[2][3]

In vivo studies indicate hepatoprotective effects.

[2](3]

Hepatoprotective

Shows a significant cytoprotective effect against

Anti-necroptotic ) ]
TSZ-induced necroptosis at 50 uM.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the biological

activities of Robinetin.

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol is adapted for a microplate reader to determine the free radical scavenging
activity of Robinetin.[15][16]
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Preparation
Prepare Robinetin Stock Solution Prepare Positive Control Prepare DPPH Working Solution
(e.g., 1 mg/mL in DMSO) (e.g., Ascorbic Acid) (e.g., 0.1 mM in Methanol)

Perform Serial Dilutions of Robinetin
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Workflow for the DPPH Radical Scavenging Assay.
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Methodology:
e Reagent Preparation:

o DPPH Working Solution: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH)
in methanol to an absorbance of approximately 1.0 at 517 nm.[15]

o Robinetin Solutions: Prepare a stock solution of Robinetin in DMSO. Perform serial
dilutions in methanol to achieve a range of concentrations.

o Positive Control: Prepare a series of dilutions of a known antioxidant, such as ascorbic
acid or Trolox.[16]

o Assay Procedure:

o

In a 96-well microplate, add 100 L of each Robinetin dilution, positive control, and blank
(methanol) to respective wells.

[e]

Add 100 pL of the DPPH working solution to all wells except the blank.

[e]

Incubate the plate in the dark at room temperature for 30 minutes.[15]

(¢]

Measure the absorbance of each well at 517 nm using a microplate reader.
o Data Analysis:

o Calculate the percentage of DPPH radical scavenging activity for each concentration using
the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance
of Control] x 100

o Plot the percentage of inhibition against the concentration of Robinetin and determine the
ICso0 value (the concentration required to inhibit 50% of the DPPH radicals).[16]

In Vitro Anti-inflammatory Activity Assay

This protocol outlines a general method for assessing the anti-inflammatory activity of
Robinetin by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophage cells.[17]
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Methodology:
e Cell Culture and Seeding:

o Culture RAW 264.7 macrophage cells in appropriate media.

o Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.
e Compound Treatment:

o Treat the cells with various non-toxic concentrations of Robinetin for a specified pre-
incubation period (e.g., 1 hour).

e Inflammatory Stimulation:

o Stimulate the cells with LPS (e.g., 1 ug/mL) to induce an inflammatory response. Include a
vehicle control group (no LPS) and an LPS-only group.

o Incubate for 24 hours.
 Nitric Oxide Measurement (Griess Assay):
o After incubation, collect the cell culture supernatant.

o Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide
and N-(1-naphthyl)ethylenediamine dihydrochloride).

o Incubate at room temperature for 10-15 minutes.

o Measure the absorbance at 540 nm. The amount of nitrite is proportional to the NO
produced.

o Data Analysis:
o Create a standard curve using known concentrations of sodium nitrite.

o Calculate the concentration of nitrite in the samples and determine the percentage of NO
inhibition by Robinetin compared to the LPS-only group.
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Anticancer Activity: Cell Viability (MTT) Assay

This protocol describes the use of the MTT assay to evaluate the cytotoxic effects of Robinetin
on a cancer cell line.[13][18]

Methodology:

Cell Seeding:

o Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells
per well.[19]

o Incubate overnight to allow for cell attachment.

Compound Treatment:

o Treat the cells with serial dilutions of Robinetin and incubate for a desired period (e.g., 24,
48, or 72 hours).[19]

MTT Addition and Incubation:

o Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each
well and incubate for 2-4 hours at 37°C.[13]

Formazan Solubilization:

o Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the
formazan crystals.[13]

Absorbance Measurement:

o Measure the absorbance at 570 nm.

Data Analysis:
o Calculate the percentage of cell viability relative to the vehicle control.

o Plot the cell viability against the Robinetin concentration to determine the 1Cso value.[19]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5561933/
https://www.derpharmachemica.com/pharma-chemica/in-vitro-antioxidant-and-anticancer-activity-of-flavonoids-from-cassia-toralinn-leaves-against-human-breast-carcinoma-ce.pdf
https://www.benchchem.com/pdf/Flavonoids_as_Dual_Action_Agents_in_Antiviral_and_Anticancer_Therapy_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Flavonoids_as_Dual_Action_Agents_in_Antiviral_and_Anticancer_Therapy_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5561933/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5561933/
https://www.benchchem.com/pdf/Flavonoids_as_Dual_Action_Agents_in_Antiviral_and_Anticancer_Therapy_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Robinetin
(Polyhydroxylated Flavonol)

———————————————————————————————————————————

Core Properties

Chemical Structure Physicochemical Properties
(Hydroxyl Groups) (Solubility, Reactivity)
e 1
facilitates enables
i v Biological Activities i
I |
| |
I
l Enzyme Inhibition Antioxidant Anti-inflammatory Anticancer i
| |
e e B W R y " w—
5 Mechanisms of Action i
| \i \d L \d !
i - . !
l Competitive Enzyme Inhibition Radical Scavenging (HAT, SET-PT) Slgnallr}g\lEjgwa);g/llg;julanon Apoptosis Induction i
e a———— e
Click to download full resolution via product page
Logical Relationship of Robinetin's Properties and Activities.

Robinetin is a multifaceted flavonol with a well-defined chemical structure and a range of
promising biological activities.[2][3] Its potent antioxidant, anti-inflammatory, and anticancer
properties, underpinned by its ability to modulate key cellular signaling pathways and inhibit
enzymes, make it a strong candidate for further investigation in the development of novel
therapeutics. The experimental protocols provided herein offer a foundation for researchers to
further explore and quantify the efficacy of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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